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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182

An Overview for Researchers and Drug Development Professionals

2-Ethoxybenzaldehyde, also known as o-ethoxybenzaldehyde or salicylaldehyde ethyl ether,
is an aromatic aldehyde with significant applications in various fields of chemical synthesis.[1]
Its molecular structure, featuring an ethoxy group ortho to a formyl group on a benzene ring,
makes it a versatile intermediate and building block. This guide provides a comprehensive
overview of its chemical properties, synthesis protocols, applications, and safety information,
tailored for professionals in research and development.

Core Properties and Identification

2-Ethoxybenzaldehyde is typically a clear yellow to purple liquid.[1] Its fundamental identifiers
and physical characteristics are crucial for its application in controlled laboratory and industrial
settings.

Table 1: Chemical and Physical Properties of 2-Ethoxybenzaldehyde
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Property Value Reference(s)
CAS Number 613-69-4 [2][3][4]
Molecular Formula CoH1002 [1112][31[4]
Molecular Weight 150.17 g/mol [2][4]
EC Number 210-349-2 [2]
MDL Number MFCDO00003316 [1][3]
Appearance Clear yellow to purple liquid [1]
N _ 136-138 °C at 24 mmHg; 248
Boiling Point [516]1[7]
°C at 760 mmHg
Density 1.074 g/mL at 25 °C [6][7]
Refractive Index n20/D 1.543 [61[7]
Melting Point 21.0°C [5]
- Soluble in water (851.7 mg/L at
Solubility [5]
25 °C, est.)
DUVJIMSPTZMCSTQ-
InChl Key [2]
UHFFFAOYSA-N
SMILES CCOC1=CC=CC=C1C=0 [2]

Synthesis Protocols

The synthesis of 2-ethoxybenzaldehyde can be achieved through various methods. Below are

detailed protocols derived from established chemical literature and patents.

Protocol 1: Oxidation of o-Ethoxybenzyl Alcohol

This protocol describes a direct oxidation method to produce 2-ethoxybenzaldehyde.

Experimental Procedure:
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o Combine o-ethoxybenzyl alcohol (100 mg, 0.818 mmol), a palladium catalyst (SS-Pd, 918
mg, containing 0.04 mmol Pd), and 3 ml of toluene in a reaction vessel.[6]

o Purge the reaction mixture with molecular oxygen.[6]

e Heat the mixture to 110 °C and stir for 5 hours.[6] Monitor the reaction's progress using thin-
layer chromatography (TLC).[6]

e Once the reaction is complete, cool the mixture to room temperature.[6]

» Dilute the mixture with ethyl acetate and filter it through a cotton bed to remove the catalyst.

[6]
o Concentrate the organic layers by evaporation under reduced pressure.[6]

 Purify the resulting crude product using silica gel column chromatography (60-120 mesh)
with a 95:5 hexane/ethanol eluent to yield 2-ethoxybenzaldehyde as a colorless liquid (96%
yield).[6]

Workflow: Oxidation of o-Ethoxybenzyl Alcohol

Dilute with Ethyl Acetate
Filter through Cotton

Column Chromatography

Filtrate Pure 2-Ethoxybenzaldehyde

o-Ethoxybenzyl Alcohol
+ Toluene + SS-Pd Catalyst

(Silica Gel, Hexane/Ethanol)

Click to download full resolution via product page

Workflow for the synthesis of 2-Ethoxybenzaldehyde via oxidation.

Protocol 2: Two-Step Synthesis from Salicylaldehyde

This method involves the protection of the hydroxyl group followed by etherification.[8][9]
Experimental Procedure: Step 1: Formation of Schiff Base Intermediate

» Dissolve salicylaldehyde and an amine (e.g., aniline, n-butylamine) in a solvent such as
ethanol or toluene.[8] The molar ratio of salicylaldehyde to amine to solvent can be
approximately 1:1:16.25.[9]

e Heat the solution to boiling and reflux for 12-14 hours.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.benchchem.com/product/b052182?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2153175.htm
https://www.benchchem.com/product/b052182?utm_src=pdf-body-img
https://www.benchchem.com/product/b052182?utm_src=pdf-body
https://patents.google.com/patent/CN103724171B/en
https://patents.google.com/patent/CN103724171A/en
https://patents.google.com/patent/CN103724171B/en
https://patents.google.com/patent/CN103724171A/en
https://patents.google.com/patent/CN103724171B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» After the reaction, evaporate the solvent to dryness and recrystallize the product to obtain
the Schiff base intermediate.[8]

Step 2: Etherification and Hydrolysis

» Dissolve the intermediate product from Step 1, bromoethane, and an acid-acceptor (e.g.,
potassium carbonate, potassium tert-butoxide) in a solvent like dimethyl sulfoxide (DMSO) or
toluene.[8]

e Heat the mixture to 80 °C and allow it to react for 12 hours.[8]

 After cooling, filter the reaction mixture.[8] The filtrate is then subjected to an acidic workup
(e.g., with 2mol/mL HCI), followed by extraction with a solvent like ethyl acetate.[8]

o Evaporate the solvent from the organic phase and purify the residue by column
chromatography to yield 2-ethoxybenzaldehyde.[8]

Applications in Research and Drug Development

2-Ethoxybenzaldehyde is a valuable compound for chemical innovation.[1] Its applications
span pharmaceuticals, agrochemicals, and the fragrance industry.[1]

o Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the synthesis
of more complex molecules for novel therapeutic agents and crop protection products.[1][10]
The aldehyde functional group is highly versatile, allowing for its conversion into alcohols,
carboxylic acids, and various heterocyclic systems that are common motifs in drug
structures.[10]

» Organic Synthesis: Researchers utilize 2-ethoxybenzaldehyde as a fundamental building
block.[1] It has been specifically used to study 1,3-dipolar cycloaddition reactions, a class of
reactions important for constructing five-membered heterocyclic rings.[6]

e Fragrance Industry: The compound imparts a pleasant aroma, making it a useful ingredient
in perfumes and other scented products.[1]

o Precursor for Drug Candidates: While direct applications are proprietary, related structures
like benzyloxybenzaldehyde derivatives have been designed and synthesized as potent and
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selective inhibitors of Aldehyde Dehydrogenase 1A3 (ALDH1A3), an enzyme overexpressed
in several cancer types.[11] This suggests that the substituted benzaldehyde scaffold,
including the 2-ethoxy variant, is a promising starting point for developing targeted cancer
therapies.[11]

Application & Reactivity Profile

2-Ethoxybenzaldehyde

Pharmaceutical Organic Synthesis Fragrance & Flavoring Agrochemical
Intermediate Building Block Applications Intermediate

Scaffold for developing

Related structures used as Used in 1,3-dipolar
novel therapeutic agents selective ALDH1A3 inhibitors cycloaddition reactions

Click to download full resolution via product page

Logical relationships of 2-Ethoxybenzaldehyde's applications.

Safety and Handling

Proper handling of 2-ethoxybenzaldehyde is essential to ensure laboratory safety. The
compound is classified as an irritant and requires specific precautions.

Table 2: GHS Hazard and Precautionary Information
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Category

Information

Reference(s)

Pictogram

Warning

[2]

Signal Word

Warning

[12]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[2112]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/eye protection/face
protection.P302 + P352: IF ON
SKIN: Wash with plenty of
soap and water.P305 + P351 +
P338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue
rinsing.P403 + P233: Store in
a well-ventilated place. Keep

container tightly closed.

[2112]

Storage Class

10 - Combustible liquids

Flash Point

92 °C (197.6 °F) - closed cup

[5]

Incompatible Materials

Strong oxidizing agents, strong

bases, strong reducing agents.

[12][13]

Special Handling

Air sensitive. Store under an
inert atmosphere.[12][13] Use
only outdoors or in a well-

ventilated area.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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